Cas no 2138566-03-5 (3-(3,4-difluorophenyl)-5-methoxyaniline)

• Product Name: 3-(3,4-difluorophenyl)-5-methoxyaniline
• CAS No: 2138566-03-5
• MF: C₁₃H₁₁F₂NO
• MW: 235.229350328445
• CID: 6195638
• PubChem ID: 156592002
• Update Time: 2025-06-15

3-(3,4-difluorophenyl)-5-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-difluorophenyl)-5-methoxyaniline
• 2138566-03-5
• EN300-1142122
• 3',4'-Difluoro-5-methoxy-[1,1'-biphenyl]-3-amine
• A1-39158

• Inchi： 1S/C13H11F2NO/c1-17-11-5-9(4-10(16)7-11)8-2-3-12(14)13(15)6-8/h2-7H,16H2,1H3
• InChI Key： LKGLNKQAECTHQA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=C(C=C(C=1)N)OC)F

Computed Properties

• Exact Mass: 235.08087030g/mol
• Monoisotopic Mass: 235.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3,4-difluorophenyl)-5-methoxyaniline

Introduction to 3-(3,4-difluorophenyl)-5-methoxyaniline (CAS No. 2138566-03-5)

3-(3,4-difluorophenyl)-5-methoxyaniline, identified by the Chemical Abstracts Service Number (CAS No.) 2138566-03-5, is a significant compound in the realm of pharmaceutical and agrochemical research. This aromatic amine derivative exhibits a unique structural configuration that has garnered attention due to its potential biological activities and synthetic utility. The presence of both fluorine and methoxy substituents in the aromatic ring imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemistry innovation.

The compound belongs to the class of anilines, which are well-documented for their role in various pharmacological applications. The specific substitution pattern of 3-(3,4-difluorophenyl)-5-methoxyaniline positions it as a candidate for further exploration in drug discovery pipelines. Recent advancements in computational chemistry have enabled the prediction of its interaction profiles with biological targets, suggesting possible applications in treating inflammatory disorders and neurological conditions.

In the context of modern drug development, the synthesis of 3-(3,4-difluorophenyl)-5-methoxyaniline has been optimized through multi-step organic reactions, leveraging palladium-catalyzed cross-coupling and nucleophilic aromatic substitution techniques. These methodologies ensure high yield and purity, which are critical for subsequent preclinical and clinical studies. The compound's stability under various storage conditions has also been evaluated, demonstrating its suitability for industrial-scale production.

One of the most compelling aspects of 3-(3,4-difluorophenyl)-5-methoxyaniline is its potential as a building block for more complex molecules. Researchers have employed it in the design of novel heterocyclic compounds, which exhibit enhanced binding affinity to therapeutic targets. For instance, derivatives of this aniline have shown promise in inhibiting enzymes implicated in cancer progression. The fluorine atoms, in particular, contribute to metabolic stability and binding efficacy, making them highly desirable in drug design.

The pharmacokinetic properties of 3-(3,4-difluorophenyl)-5-methoxyaniline have been scrutinized through in vitro and in vivo studies. These investigations have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its potential as a viable lead compound. Additionally, its low toxicity profile has been noted in preliminary safety assessments, further solidifying its position as a promising candidate for further development.

Recent publications highlight the role of fluoroaromatic compounds like 3-(3,4-difluorophenyl)-5-methoxyaniline in overcoming drug resistance mechanisms. The electron-withdrawing nature of fluorine substituents can modulate receptor interactions, thereby enhancing therapeutic outcomes. This concept has been validated through structure-activity relationship (SAR) studies, where modifications around the aniline core have yielded compounds with improved pharmacological properties.

The agrochemical sector has also shown interest in 3-(3,4-difluorophenyl)-5-methoxyaniline, owing to its structural similarity to known bioactive molecules. Its incorporation into novel pesticide formulations has demonstrated efficacy against resistant strains of pests while maintaining environmental safety. Such applications underscore the versatility of this compound beyond traditional pharmaceutical uses.

Looking ahead, the future of 3-(3,4-difluorophenyl)-5-methoxyaniline lies in its integration into next-generation drug development platforms. Advances in artificial intelligence-driven molecular design are expected to accelerate the discovery of new derivatives with tailored properties. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into market-ready therapeutics.

In summary,3-(3,4-difluorophenyl)-5-methoxyaniline (CAS No. 2138566-03-5) represents a compelling example of how structural innovation can drive therapeutic breakthroughs. Its unique combination of substituents and favorable physicochemical properties position it as a cornerstone compound in modern medicinal chemistry. As research progresses，its potential applications across multiple domains are likely to expand，offering new hope for addressing unmet medical needs.